N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide

• IUPAC Name: N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide
• InChI: InChI=1S/C15H17N3O4/c19-7-6-18(10-11-4-2-1-3-5-11)14(21)9-12-8-13(20)17-15(22)16-12/h1-5,8,19H,6-7,9-10H2,(H2,16,17,20,22)
• InChI Key: VJLMTCISLKNWJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)C(=O)CC2=CC(=O)NC(=O)N2
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol

Description

N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide, also known as BZP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BZP belongs to the class of pyrimidine derivatives and has been found to possess a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that cause inflammation and pain. N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide also inhibits the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide has a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide has also been found to have antiviral, antifungal, and antibacterial properties, making it a potential candidate for the development of new drugs. N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide has been shown to have a positive effect on wound healing and tissue regeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide in lab experiments is its ability to inhibit the activity of COX enzymes, which are involved in the production of prostaglandins that cause inflammation and pain. N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide has also been shown to inhibit the activity of HDACs, which are involved in the regulation of gene expression. However, one of the limitations of using N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide in lab experiments is its potential toxicity, which could limit its use in clinical settings.

Future Directions

There are several future directions for research on N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide. One area of research is the development of new drugs based on the structure of N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide. Another area of research is the investigation of the potential therapeutic applications of N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide in the treatment of pain and inflammation-related disorders. Additionally, further research is needed to understand the mechanism of action of N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide and its potential toxicity.

Synthesis Methods

N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide can be synthesized by the reaction of benzylamine with ethyl 2-aminoacetate in the presence of acetic anhydride. The resulting product is then treated with hydrazine hydrate to form the desired compound. The synthesis of N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide is a multi-step process that requires careful control of the reaction conditions to obtain a high yield and purity.

Scientific Research Applications

N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to have antiviral, antifungal, and antibacterial properties, making it a promising candidate for the development of new drugs. N-benzyl-2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-hydroxyethyl)acetamide has also been shown to have anti-inflammatory and analgesic effects, which could be useful in the treatment of pain and inflammation-related disorders.